Cas no 368451-07-4 (6-Hydroxy Bexarotene)

6-Hydroxy Bexarotene is a synthetic retinoid derivative and a major active metabolite of Bexarotene, a selective retinoid X receptor (RXR) agonist. This compound exhibits enhanced solubility and metabolic stability compared to its parent molecule, making it a valuable intermediate in pharmaceutical research. Its hydroxyl group at the 6-position improves pharmacokinetic properties, facilitating better bioavailability and tissue penetration. 6-Hydroxy Bexarotene retains the RXR-binding affinity of Bexarotene, enabling its use in studies targeting cancer, dermatological conditions, and metabolic disorders. Its well-characterized structure and reactivity also make it suitable for derivatization in drug development. The compound is typically utilized in preclinical research for investigating retinoid-mediated pathways.
6-Hydroxy Bexarotene structure
6-Hydroxy Bexarotene structure
Product Name:6-Hydroxy Bexarotene
CAS No:368451-07-4
MF:C24H28O3
MW:364.477327346802
CID:1059907
Update Time:2025-05-27

6-Hydroxy Bexarotene Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxy Bexarotene
    • 4-[1-(6-hydroxy-3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)ethenyl]benzoic acid
    • Inchi: 1S/C24H28O3/c1-14-11-20-19(23(3,4)13-21(25)24(20,5)6)12-18(14)15(2)16-7-9-17(10-8-16)22(26)27/h7-12,21,25H,2,13H2,1,3-6H3,(H,26,27)
    • InChI Key: WTWGVKDCAJSUBZ-UHFFFAOYSA-N
    • SMILES: OC1CC(C)(C)C2C=C(C(=C)C3C=CC(C(=O)O)=CC=3)C(C)=CC=2C1(C)C

Computed Properties

  • Exact Mass: 364.20400

Experimental Properties

  • PSA: 57.53000
  • LogP: 5.07450

6-Hydroxy Bexarotene Pricemore >>

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